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Chemical Profile and Stereochemistry

Panthenyl ethyl ether is a synthetic derivative of panthenol (provitamin B5). Its activity is dependent on its

stereochemistry, with the (2R) configuration being the relevant enantiomer [1] [2] [3].

The table below summarizes its core chemical identifiers and properties:

Property Description

IUPAC Name (2R)-N-(3-ethoxypropyl)-2,4-dihydroxy-3,3-dimethylbutanamide [2] [3]

CAS Registry
Number

667-83-4 [1] [2] [3]

Molecular
Formula

C₁₁H₂₃NO₄ [1] [2] [3]

Molecular Weight 233.30 g/mol [1] [2] [3]

InChI Key MRAMPOPITCOOIN-VIFPVBQESA-N [2] [3]

Physical Form Colorless to pale yellow, viscous clear liquid [1] [2]
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Property Description

Density 1.073 g/mL at 20°C [1]

Solubility Soluble in water, alcohols, propylene glycol, glycerin; miscible with cosmetic oils;

insoluble in paraffin and mineral oils [2]

Stability Stable at pH 4-7.5; hydrolyzes under strong acidic or alkaline conditions [2]

Synthesis and Production Pathways

The synthesis of Panthenyl ethyl ether can be approached through traditional chemical and modern

biocatalytic methods. The following diagram illustrates the core synthesis pathways and key optimization

parameters.

Synthesis pathways for Panthenyl ethyl ether show chemical and enzymatic routes with key parameters [2].

Key Synthesis Methods and Optimization

The primary methods for producing Panthenyl ethyl ether face distinct challenges and optimization

strategies, particularly at an industrial scale [2].

Method Mechanism & Selectivity
Key Optimization
Parameters

Industrial Challenges

Williamson
Ether
Synthesis [2]

SN2 mechanism; inversion
of configuration at

electrophilic carbon [2].

Temperature (50-100°C);
polar aprotic solvents

(e.g., DMF); microwave
enhancement reduces

time [2].

Heat management in
exothermic reactions;

catalyst recovery;
purification from

byproducts [2].

Biocatalytic
Synthesis [2]

Lipase-catalyzed (e.g.,

Novozym 435); high
enantioselectivity for (R)-

configuration [2].

Temperature (~65°C); pH

(7.0-7.5); low water
activity; solvent-free

High initial enzyme cost;

catalyst reusability (up to
7 cycles); maintaining

enzyme stability [2].
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Method Mechanism & Selectivity
Key Optimization
Parameters

Industrial Challenges

systems using ionic liquids
[2].

Market Context and Commercial Landscape

While not directly related to stereochemistry, the commercial context may be of interest for R&D and drug

development planning.

Market Size & Growth: The global Panthenyl ethyl ether market was estimated at around USD
150-300 million in 2024 and is projected to grow at a CAGR of 6-7.2%, potentially reaching USD
250-500 million by 2033 [4] [5] [6].

Key Applications: The dominant application is in cosmetics and personal care, especially hair care
products, where it functions as an antistatic and conditioning agent [4] [5] [7].

Leading Players: The market includes major chemical companies such as BASF SE, Evonik
Industries AG, Croda International Plc, and Ashland Global Holdings Inc. [5].

Guidance for Further Research

The search results provided a solid foundation but lacked the depth of experimental detail you requested. To

proceed:

Refine Scientific Queries: Use the specific IUPAC name and CAS number for more precise results.
Searching for "(2R)-N-(3-ethoxypropyl)-2,4-dihydroxy-3,3-dimethylbutanamide synthesis
optimization" may yield more technical papers.
Consult Specialized Databases: Detailed NMR, HPLC, or chiral analysis data are likely found in

proprietary scientific databases like SciFinder, Reaxys, or through patent filings (e.g., USPTO,
Espacenet).

Explore Related Compounds: Literature on the parent compound, panthenol (Pantothenol), and
its related esters is more abundant and can provide valuable insights into analytical methods and

biological pathways that are likely applicable to the ethyl ether derivative.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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